![molecular formula C17H15N3O3S B5641481 methyl 4-{[(5-amino-6-methyl-1,3-benzothiazol-2-yl)amino]carbonyl}benzoate](/img/structure/B5641481.png)
methyl 4-{[(5-amino-6-methyl-1,3-benzothiazol-2-yl)amino]carbonyl}benzoate
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Overview
Description
The introduction to molecules structurally related to methyl 4-{[(5-amino-6-methyl-1,3-benzothiazol-2-yl)amino]carbonyl}benzoate often involves their potential applications in materials science, pharmaceuticals, and chemical synthesis due to their unique chemical and physical properties. These compounds' relevance spans from synthetic intermediates to potential therapeutic agents, emphasizing the importance of their comprehensive study.
Synthesis Analysis
The synthesis of complex benzothiazole derivatives, such as this compound, involves multi-step synthetic routes starting from basic aromatic or heteroaromatic compounds. Techniques include condensation reactions, nitration, and functional group transformations, often requiring specific reagents and conditions to achieve the desired products with high purity and yield (Taylor et al., 1996).
Molecular Structure Analysis
The molecular structure of benzothiazole derivatives is characterized using various spectroscopic and crystallographic techniques, revealing complex hydrogen-bonding patterns and molecular conformations. For instance, hydrogen-bonded sheets and chains have been observed in isomeric structures, highlighting the impact of molecular geometry on the compounds' physical properties (Portilla et al., 2007).
properties
IUPAC Name |
methyl 4-[(5-amino-6-methyl-1,3-benzothiazol-2-yl)carbamoyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O3S/c1-9-7-14-13(8-12(9)18)19-17(24-14)20-15(21)10-3-5-11(6-4-10)16(22)23-2/h3-8H,18H2,1-2H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQNNRHHOBXJTIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1N)N=C(S2)NC(=O)C3=CC=C(C=C3)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
<0.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49665478 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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